Cas no 139230-03-8 (4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-)

• Product Name: 4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-
• CAS No: 139230-03-8
• MF: C₁₉H₂₉NO₂
• MW: 303.439065694809
• MDL: MFCD32691144
• CID: 3724764
• PubChem ID: 22842906
• Update Time: 2025-05-25

4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)- Chemical and Physical Properties

Names and Identifiers

• 4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-7-(Hydroxymethyl)-4a,6a-dimethyl-4b,5,6,6a,7,8,9,9a,9b,10,11,11a-dodecahydro-1H-indeno[5,4-f]quinolin-2(4aH)-one
• SCHEMBL8156524
• 139230-03-8
• starbld0029588

• MDL： MFCD32691144
• Inchi： 1S/C19H29NO2/c1-18-9-7-15-13(14(18)5-3-12(18)11-21)4-6-16-19(15,2)10-8-17(22)20-16/h8,10,12-16,21H,3-7,9,11H2,1-2H3,(H,20,22)/t12-,13+,14+,15+,16-,18-,19-/m1/s1
• InChI Key： HWYMTKMDRWLTSQ-ZCGFOKECSA-N
• SMILES： N1[C@@]2([H])[C@@](C)([C@@]3([H])CC[C@@]4(C)[C@]([H])([C@]3([H])CC2)CC[C@@H]4CO)C=CC1=O

Computed Properties

• Exact Mass: 303.219829168Da
• Monoisotopic Mass: 303.219829168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-

4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-: A Comprehensive Overview

The compound with CAS No. 139230-03-8, commonly referred to as 4-Azaandrost-1-en-3-one, 17-(hydroxymethyl)-, (5a,17b)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of steroids and exhibits a unique structure that makes it a subject of interest for researchers exploring its potential applications in drug development and therapeutic interventions.

4-Azaandrost-1-en-3-one is characterized by its bicyclic framework, which includes a fused six-membered ring system. The presence of the hydroxymethyl group at the 17th position adds complexity to its structure and potentially influences its biological activity. The stereochemistry at the (5a,17b) positions further distinguishes this compound from other analogs and plays a crucial role in determining its pharmacokinetic properties.

Recent studies have highlighted the potential of 4-Azaandrost-1-en-3-one as a precursor for the synthesis of bioactive molecules. Researchers have employed advanced synthetic techniques to modify its structure, leading to the development of derivatives with enhanced bioavailability and efficacy. For instance, modifications at the hydroxymethyl group have shown promise in improving the compound's solubility and stability in physiological conditions.

The biological activity of 4-Azaandrost-1-en-3-one has been extensively studied in vitro and in vivo models. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and immunomodulatory effects, making it a potential candidate for treating inflammatory diseases such as arthritis and autoimmune disorders. Additionally, its ability to modulate steroid hormone receptors has opened new avenues for exploring its role in hormone-dependent conditions.

One of the most intriguing aspects of 4-Azaandrost-1-en-3-one is its role in synthetic biology. Scientists have utilized this compound as a building block for constructing complex molecular architectures, leveraging its rigid framework to design novel bioactive agents. The integration of computational chemistry tools has further accelerated the discovery process, enabling researchers to predict the compound's behavior under various conditions.

In terms of therapeutic applications, 4-Azaandrost-1-en-3-one has shown potential in oncology research. Studies indicate that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. Furthermore, its ability to cross the blood-brain barrier has raised hopes for its use in treating neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 4-Azaandrost-1-en-3-one involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These advancements have not only improved the scalability of production but also reduced costs associated with large-scale manufacturing.

Despite its promising prospects, there are challenges associated with the use of 4-Azaandrost-1-en-3-one in clinical settings. Issues such as toxicity profile and long-term safety need to be thoroughly investigated before it can be considered for human trials. Ongoing research is focused on optimizing the compound's safety profile while maintaining its therapeutic efficacy.

In conclusion, 4-Azaandrost-1-en-3-one, with CAS No. 139230-03-8, represents a significant advancement in steroid chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activity make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in advancing medical science and improving human health.